Cas no 1322246-84-3 (ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)
ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
- F1819-0268
- AKOS024611567
- 1322246-84-3
- ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
- ethyl 2-[5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-1,3-benzothiazol-3-yl]acetate
- (Z)-ethyl 2-(5,7-dimethyl-2-((3,4,5-trimethoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
-
- Inchi: 1S/C23H26N2O6S/c1-7-31-19(26)12-25-16-9-13(2)8-14(3)21(16)32-23(25)24-22(27)15-10-17(28-4)20(30-6)18(11-15)29-5/h8-11H,7,12H2,1-6H3/b24-23-
- InChI Key: PUNWRRWIYVAIPF-VHXPQNKSSA-N
- SMILES: S1/C(=N\C(C2C=C(C(=C(C=2)OC)OC)OC)=O)/N(CC(=O)OCC)C2C=C(C)C=C(C)C1=2
Computed Properties
- Exact Mass: 458.15115773g/mol
- Monoisotopic Mass: 458.15115773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 112Ų
ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1819-0268-2μmol |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1819-0268-5μmol |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1819-0268-10μmol |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1819-0268-20μmol |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1819-0268-1mg |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1819-0268-2mg |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1819-0268-3mg |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1819-0268-4mg |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1819-0268-5mg |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1819-0268-10mg |
ethyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
1322246-84-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
Introduction to Ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 1322246-84-3)
Ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate is a complex organic compound with a rich structural framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1322246-84-3, belongs to a class of molecules that exhibit promising biological activities. The intricate arrangement of its functional groups, including 5,7-dimethyl, 3,4,5-trimethoxybenzoyl, and imino moieties, contributes to its potential utility in the development of novel therapeutic agents.
The molecular structure of Ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate is characterized by a dihydro-1,3-benzothiazole core, which is a well-known scaffold in medicinal chemistry. This core structure is often associated with various pharmacological properties, making it a valuable building block for drug discovery. The presence of multiple substituents such as dimethyl and trimethoxybenzoyl groups enhances the compound's complexity and may influence its interactions with biological targets.
Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. Among these, benzothiazole derivatives have shown remarkable potential due to their ability to modulate multiple biological pathways. The specific configuration of Ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate makes it an intriguing candidate for further investigation. Researchers have been particularly interested in its potential role in addressing various therapeutic challenges.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 5,7-dimethyl and trimethoxybenzoyl substituents are reminiscent of structures found in several pharmacologically active agents. This similarity suggests that Ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate may exhibit analogous biological effects. However, the precise mechanisms through which it exerts its effects remain under exploration.
In the realm of drug discovery, the synthesis and characterization of novel compounds are crucial steps toward developing effective treatments for diverse diseases. Ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a significant contribution to this effort. Its unique structural features provide a foundation for designing derivatives with enhanced potency and selectivity. The compound's potential applications span across multiple therapeutic areas due to its versatile chemical properties.
The study of heterocyclic compounds like Ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol - - - - - - - - - - - - - - - - -- ylacetate has been facilitated by modern spectroscopic techniques and computational methods. These tools have enabled researchers to gain deeper insights into the compound's structure-function relationships. For instance, X-ray crystallography has been used to determine the precise three-dimensional arrangement of atoms, while molecular dynamics simulations have helped predict how the molecule might interact with biological targets.
Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies have examined how Ethyl 2-(Z)- ( ) -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) dimethyl--(--(---(---(---(---(---(---(---(---(---(---(---(---( ---(-)) interacts with enzymes and transporters in vitro。 These investigations are critical for assessing its potential as a lead compound in drug development programs.
The future prospects for Ethyl 0--0--0--0--0--0--0--0--0--0--0--0--0--0--0--0--0--02(Z)--02(Z)--02(Z)--02(Z)--02(Z)--02(Z)--02(Z)--02(Z)--02(Z)--02(Z)) are promising。 With ongoing research, scientists hope to uncover new therapeutic applications for this compound。 Its unique structural features make it a valuable candidate for further exploration, particularly in the context of developing innovative treatments for challenging diseases.
1322246-84-3 (ethyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)